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Compound of Interest

Compound Name: Dimethyladipate

Cat. No.: B125988

The proper disposal of dimethyl adipate is crucial for ensuring laboratory safety and
environmental protection. This guide provides essential information for researchers, scientists,
and drug development professionals on the appropriate handling and disposal of this chemical,
in line with safety and regulatory standards.

Dimethyl adipate is recognized as being harmful to aquatic life.[1][2] Therefore, its disposal
requires careful consideration to prevent environmental contamination. While it is generally not
classified as a hazardous waste under US EPA guidelines (40 CFR 261.3), it is imperative to
consult state and local regulations, as classifications can vary.[1][3][4]

Key Disposal and Safety Information

Proper disposal of dimethyl adipate waste should be conducted through a licensed and
approved waste disposal company or plant.[1][2][5] The primary recommended disposal
methods are incineration or burial in a landfill specifically licensed to accept chemical waste.[6]
Whenever possible, recycling of unused or uncontaminated dimethyl adipate should be
considered as a preferred option.[2][6]

Prior to disposal, it is essential to handle the material with appropriate personal protective
equipment (PPE), including safety glasses, gloves, and protective clothing.[1][4][6] In case of a
spill, the material should be contained using an inert absorbent material like sand or earth,
collected into a suitable, labeled container, and then disposed of according to regulations.[6]
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Empty containers of dimethyl adipate should be treated as the product itself and should not be
reused. They must be disposed of as unused product.[1]

Properties of Dimethyl Adipate Relevant to Disposal

The following table summarizes key quantitative data about dimethyl adipate, which is
important for its safe handling and disposal.

Property Value Source
Molecular Formula C8H1404 [1]
Molecular Weight 174.19 g/mol [1]
Flash Point 107°C [1]
Boiling Point 109-110°C (at 14 mmHg) [1]
Melting Point 8°C [1]
Ecological Toxicity Harmful to aquatic life [11[2]
Biodegradability Readily biodegradable [2]

Spill Containment and Waste Handling Protocol

This section outlines the general procedure for managing spills and waste dimethyl adipate in a
laboratory setting.

Objective: To safely contain and collect spilled dimethyl adipate and prepare it for proper
disposal.

Materials:
 Inert absorbent material (e.g., sand, earth, vermiculite)
e Suitable, labeled waste disposal container

o Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat
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Procedure:

o Ensure Safety: Immediately alert personnel in the vicinity of the spill. Ensure adequate
ventilation in the area.[1]

o Wear PPE: Put on all required personal protective equipment before approaching the spill.[6]

o Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[1]
[6] For liquid spills, surround the area with an inert absorbent material.[6]

o Absorb and Collect: Carefully absorb the spilled dimethyl adipate with the inert material.[6]
Once absorbed, sweep or vacuum the material and place it into a suitable, clearly labeled
disposal container.[1][6]

» Clean the Area: Decontaminate the spill area after the waste has been collected. Wash the
area to prevent runoff into drains.[6]

o Dispose of Waste: Seal the waste container and store it in a designated, safe area until it can
be collected by a licensed waste disposal contractor.[2]

» Decontaminate PPE: All protective clothing and equipment should be decontaminated and
laundered before reuse.[6]

Dimethyl Adipate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dimethyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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